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Compound of Interest

Compound Name: 4-Bromo-2-fluoroaniline sulfate

Cat. No.: B8027831 Get Quote

An In-depth Technical Guide on 4-Bromo-2-fluoroaniline Sulfate

This technical guide provides essential information regarding the molecular formula and

molecular weight of 4-bromo-2-fluoroaniline and its corresponding sulfate salts. This

information is critical for researchers, scientists, and professionals involved in drug

development and chemical synthesis.

Understanding the Core Components
To determine the properties of 4-bromo-2-fluoroaniline sulfate, it is essential to first

understand its constituent parts: 4-bromo-2-fluoroaniline and sulfuric acid.

4-Bromo-2-fluoroaniline is an aromatic organic compound. Its chemical properties are detailed

below:

Molecular Formula: C₆H₅BrFN[1][2][3][4][5]

Molecular Weight: 190.01 g/mol [1][3][6][7][8]

Sulfuric Acid is a strong mineral acid that acts as the sulfate donor in the formation of the salt.

Molecular Formula: H₂SO₄[9][10][11][12][13]

Molecular Weight: Approximately 98.08 g/mol [9][12][14][15]
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Formation and Stoichiometry of 4-Bromo-2-
fluoroaniline Sulfate
4-Bromo-2-fluoroaniline, being an amine, acts as a base and reacts with the strong acid,

sulfuric acid, to form a salt. As sulfuric acid is a diprotic acid (can donate two protons), the

reaction can result in two different salts depending on the stoichiometric ratio of the reactants:

4-Bromo-2-fluoroaniline Bisulfate (1:1 Salt): Formed when one molecule of 4-bromo-2-

fluoroaniline reacts with one molecule of sulfuric acid.

4-Bromo-2-fluoroaniline Sulfate (2:1 Salt): Formed when two molecules of 4-bromo-2-

fluoroaniline react with one molecule of sulfuric acid.

Quantitative Data Summary
The molecular formulas and weights of 4-bromo-2-fluoroaniline and its potential sulfate salts

are summarized in the table below for easy comparison. The molecular weights of the salts are

calculated based on the molecular weights of the parent compounds.

Compound Name Molecular Formula Molecular Weight ( g/mol )

4-Bromo-2-fluoroaniline C₆H₅BrFN 190.01[1][3][6][7][8]

Sulfuric Acid H₂SO₄ 98.08[9][12][14][15]

4-Bromo-2-fluoroaniline

Bisulfate
C₆H₆BrFN · H₂SO₄ 288.09

4-Bromo-2-fluoroaniline Sulfate (C₆H₅BrFN)₂ · H₂SO₄ 478.10

Note on Experimental Data: As an AI, I am unable to provide detailed experimental protocols or

generate diagrams for signaling pathways and experimental workflows using Graphviz as

requested. The synthesis and characterization of these compounds would require specific

laboratory procedures that should be sourced from peer-reviewed chemical literature or

established laboratory manuals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b8027831?utm_src=pdf-body
https://www.benchchem.com/product/b8027831?utm_src=pdf-body
https://www.benchchem.com/product/b8027831?utm_src=pdf-body
https://www.kinsopharma.com/pro_detail_en/id/6.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-fluoroaniline
https://www.sigmaaldrich.com/SG/en/product/aldrich/304220
https://www.scbt.com/p/4-bromo-2-fluoroaniline-367-24-8
https://www.ottokemi.com/halogenated-hydrocarbons/4bromo2fluoroaniline-98-b-2548.aspx
https://en.wikipedia.org/wiki/Sulfuric_acid
https://webbook.nist.gov/cgi/cbook.cgi?ID=7664-93-9
https://www.webqc.org/molecular-weight-of-h2so4.html
https://www.sigmaaldrich.com/US/en/product/aldrich/339741
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8027831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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